Cas no 339101-62-1 ((2E)-2-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)hydrazin-1-ylidene]cyclohexan-1-one)

• Product Name: (2E)-2-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)hydrazin-1-ylidene]cyclohexan-1-one
• CAS No: 339101-62-1
• MDL: MFCD01568696
• CID: 4648774
• Update Time: 2025-05-30

(2E)-2-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)hydrazin-1-ylidene]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-2-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)hydrazin-1-ylidene]cyclohexan-1-one

• MDL： MFCD01568696

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on (2E)-2-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)hydrazin-1-ylidene]cyclohexan-1-one

Compound CAS No 339101-62-1: (2E)-2-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)hydrazin-1-ylidene]cyclohexan-1-one

The compound CAS No 339101-62-1, known as (2E)-2-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)hydrazin-1-ylidene]cyclohexan-1-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclohexanone core with a hydrazone functional group and a benzodioxin moiety. The presence of these functional groups makes it a versatile compound for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of hydrazone-containing compounds in drug discovery, particularly in the development of anti-cancer agents and anti-inflammatory drugs. The benzodioxin ring in this compound adds an additional layer of complexity, potentially enhancing its bioavailability and stability. Researchers have also explored the use of this compound as a precursor for synthesizing more complex molecules with tailored pharmacokinetic properties.

The synthesis of (2E)-2-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)hydrazin-1-ylidene]cyclohexan-1-one involves a multi-step process that includes the formation of the hydrazone intermediate and subsequent cyclization reactions. This process has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production and research purposes.

One of the most promising applications of this compound is in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has led to its use in creating bioactive molecules with potential therapeutic benefits. For instance, studies have shown that derivatives of this compound exhibit significant anti-proliferative activity against various cancer cell lines, suggesting its potential as an anti-cancer agent.

In addition to its medicinal applications, this compound has also been explored for its role in organic synthesis as a versatile building block. Its reactivity under different reaction conditions has been extensively studied, leading to the development of novel synthetic pathways for complex organic molecules.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic properties and reactivity of this compound. By using advanced molecular modeling techniques, researchers have been able to predict its interaction with various biological targets, providing valuable insights into its potential therapeutic applications.

In conclusion, CAS No 339101-62-1, or (2E)-2-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)hydrazin-1-ylidene]cyclohexan-1-one, is a compound with immense potential in both academic research and industrial applications. Its unique structure and versatile functional groups make it an invaluable tool for exploring new chemical reactions and developing innovative therapeutic agents.